Cas no 1503575-43-6 (1-Amino-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxylic acid)
1503575-43-6 structure
Product Name:1-Amino-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxylic acid
CAS No:1503575-43-6
MF:C9H14N4O2
MW:210.233061313629
CID:5709361
PubChem ID:79642274
Update Time:2023-10-14
1-Amino-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- AKOS018198962
- EN300-1123806
- 1-amino-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxylicacid
- 1503575-43-6
- 1-amino-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxylic acid
- 1-Amino-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxylic acid
-
- Inchi: 1S/C9H14N4O2/c10-9(8(14)15)3-1-2-7(4-9)13-6-11-5-12-13/h5-7H,1-4,10H2,(H,14,15)
- InChI Key: OMJZMSHUDZMAPL-UHFFFAOYSA-N
- SMILES: OC(C1(CCCC(C1)N1C=NC=N1)N)=O
Computed Properties
- Exact Mass: 210.11167570g/mol
- Monoisotopic Mass: 210.11167570g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.6
- Topological Polar Surface Area: 94Ų
1-Amino-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1123806-0.05g |
1-amino-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxylic acid |
1503575-43-6 | 95% | 0.05g |
$707.0 | 2023-10-26 | |
| Enamine | EN300-1123806-0.1g |
1-amino-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxylic acid |
1503575-43-6 | 95% | 0.1g |
$741.0 | 2023-10-26 | |
| Enamine | EN300-1123806-0.25g |
1-amino-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxylic acid |
1503575-43-6 | 95% | 0.25g |
$774.0 | 2023-10-26 | |
| Enamine | EN300-1123806-0.5g |
1-amino-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxylic acid |
1503575-43-6 | 95% | 0.5g |
$809.0 | 2023-10-26 | |
| Enamine | EN300-1123806-1.0g |
1-amino-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxylic acid |
1503575-43-6 | 1g |
$986.0 | 2023-06-09 | ||
| Enamine | EN300-1123806-2.5g |
1-amino-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxylic acid |
1503575-43-6 | 95% | 2.5g |
$1650.0 | 2023-10-26 | |
| Enamine | EN300-1123806-5.0g |
1-amino-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxylic acid |
1503575-43-6 | 5g |
$2858.0 | 2023-06-09 | ||
| Enamine | EN300-1123806-10.0g |
1-amino-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxylic acid |
1503575-43-6 | 10g |
$4236.0 | 2023-06-09 | ||
| Enamine | EN300-1123806-1g |
1-amino-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxylic acid |
1503575-43-6 | 95% | 1g |
$842.0 | 2023-10-26 | |
| Enamine | EN300-1123806-5g |
1-amino-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxylic acid |
1503575-43-6 | 95% | 5g |
$2443.0 | 2023-10-26 |
1-Amino-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxylic acid Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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